Cas no 1207853-53-9 (tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1207853-53-9
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD18632698
• CID: 822488
• PubChem ID: 53302227
• Update Time: 2025-05-26

tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate
• (2S,4R)-4-Amino-2-methoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-0048603
• (2S,4R)-tert-Butyl 4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate
• AS-48252
• F30016
• (2S,4R)-1-Boc-4-amino-2-(methoxymethyl)pyrrolidine
• (2S,4R)-tert-Butyl4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate
• SCHEMBL10238542
• MFCD18632698
• AKOS015900785
• 1207853-53-9
• tert-butyl (2S,4R)-4-aMino-2-(MethoxyMethyl)pyrrolidine-1-carbox

• MDL： MFCD18632698
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-8(12)5-9(13)7-15-4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m1/s1
• InChI Key： WZADLKHOAYNHPG-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C[C@H]1COC)N)=O

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.054

Additional information on tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate (CAS No. 1207853-53-9)

The compound Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate, identified by its CAS number 1207853-53-9, represents a significant advancement in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group and specific stereochemistry at the (2S,4R) positions enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of stereoselective compounds in medicinal chemistry. The precise configuration of the pyrrolidine ring in Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate contributes to its selective binding interactions with biological targets. This specificity is crucial for optimizing drug efficacy while minimizing off-target effects, a key consideration in modern drug design.

The (methoxymethyl) side chain attached to the pyrrolidine ring introduces a unique functional motif that can be exploited for modulating biological activity. This moiety has been shown to enhance solubility and metabolic stability, which are critical factors in the development of orally bioavailable drugs. The combination of these structural elements makes this compound an intriguing subject for further exploration.

In the realm of drug discovery, chiral auxiliaries and ligands play a pivotal role in asymmetric synthesis. The stereochemical integrity of Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate allows it to serve as an effective chiral building block for constructing more complex molecules. Researchers have leveraged this compound in the synthesis of novel pharmacophores, demonstrating its versatility in medicinal chemistry applications.

Advances in computational chemistry have further enhanced the understanding of this compound's interactions with biological systems. Molecular modeling studies suggest that the tert-butyl group and the amino substituent at the (4R) position facilitate strong hydrogen bonding with target proteins. These interactions are essential for achieving high affinity and selectivity, which are hallmarks of effective therapeutic agents.

The pyrrolidine core is a privileged scaffold in drug design, known for its ability to mimic natural amino acid residues and interact with various biological pathways. The specific stereochemistry of Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate aligns it with this framework, enabling it to modulate enzyme activity and receptor binding with high precision. This has opened up new avenues for developing treatments against a wide range of diseases.

Recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by this compound. Preliminary results indicate that structurally related molecules exhibit promising activity in models of neurological disorders and inflammation. These findings underscore the importance of Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate as a lead compound for further development.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The use of chiral catalysts and protecting groups ensures high enantioselectivity, which is critical for pharmaceutical applications. These synthetic strategies have set a benchmark for producing complex chiral molecules with high fidelity.

Ongoing research is expanding the applications of this compound beyond traditional pharmaceuticals. Material scientists have explored its potential as a building block for advanced polymers and functional materials. The unique combination of structural features makes it suitable for creating materials with tailored properties, such as enhanced biodegradability or improved mechanical strength.

The regulatory landscape for new chemical entities like Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate is evolving to accommodate innovative drug development approaches. Regulatory agencies are increasingly recognizing the value of stereochemically pure compounds in improving drug safety and efficacy. This shift has created a favorable environment for advancing research in this area.

Collaborative efforts between academia and industry are driving progress in understanding the full potential of this compound. By combining expertise in organic synthesis, computational modeling, and biological testing, researchers are uncovering new applications at an unprecedented pace. These collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits.

The future prospects for Tert-butyl (2S,4R)-4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate are bright, with numerous avenues for further exploration remaining open. Continued investigation into its pharmacological properties, synthetic modifications, and industrial applications will undoubtedly yield additional insights and innovations. As our understanding grows, so too will the impact of this remarkable compound on science and medicine.